Cas no 125164-55-8 (Kaur-16-en-15-one,11-(acetyloxy)-13,18-dihydroxy-, (4a,11b)- (9CI))

• Product Name: Kaur-16-en-15-one,11-(acetyloxy)-13,18-dihydroxy-, (4a,11b)- (9CI)
• CAS No: 125164-55-8
• MF: C₂₂H₃₂O₅
• MW: 376.486487388611
• CID: 186840
• PubChem ID: 14414480
• Update Time: 2025-09-20

Kaur-16-en-15-one,11-(acetyloxy)-13,18-dihydroxy-, (4a,11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Kaur-16-en-15-one,11-(acetyloxy)-13,18-dihydroxy-, (4a,11b)- (9CI)
• (5β,8α,9β,10α,11β,13α)-13,18-Dihydroxy-15-oxokaur-16-en-11-yl ace tate
• Rosthornin A
• 1-ethyl-4-oxo-7-pyridin-4-yl-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester
• 3-Quinolinecarboxylicacid, 1-ethyl-1,4-dihydro-4-oxo-7-(4-pyridinyl)-, ethyl ester
• AG-F-41540
• CTK4I2309
• ethyl 1-ethyl-1,4-dihydro-4-oxo-7-(4-pyridyl)quinoline-3-carboxylate
• ETHYL 1-ETHYL-1,4-DIHYDRO-4-OXO-7-(PYRIDIN-4-YL)QUINOLINE
• isodopharicin C
• rosoxacin ethyl ester
• [ "" ]
• FS-10266
• [(1R,4S,5R,9R,10S,11S,13R)-13-hydroxy-5-(hydroxymethyl)-5,9-dimethyl-14-methylidene-15-oxo-11-tetracyclo[11.2.1.01,10.04,9]hexadecanyl] acetate
• 125164-55-8
• (-)-Rosthornin A; Isodopharicin C
• CS-0016748
• AKOS032962230
• HY-N1340
• [(1R,4S,5R,9R,10S,11S,13R)-13-hydroxy-5-(hydroxymethyl)-5,9-dimethyl-14-methylidene-15-oxo-11-tetracyclo[11.2.1.0^{1,10.0^{4,9]hexadecanyl] acetate
• DA-57525

• Inchi： 1S/C22H32O5/c1-13-18(25)21-9-6-16-19(3,12-23)7-5-8-20(16,4)17(21)15(27-14(2)24)10-22(13,26)11-21/h15-17,23,26H,1,5-12H2,2-4H3/t15-,16+,17-,19-,20+,21+,22-/m0/s1
• InChI Key： PYPRWTSCIQSVKE-WCYDGLNHSA-N
• SMILES： O(C(C)=O)[C@H]1C[C@]2(C(=C)C([C@@]3(C2)CC[C@@H]2[C@](C)(CO)CCC[C@@]2(C)[C@@H]31)=O)O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 376.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 513.3±50.0 °C at 760 mmHg
• Flash Point: 173.8±23.6 °C
• PSA: 52.54
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

Kaur-16-en-15-one,11-(acetyloxy)-13,18-dihydroxy-, (4a,11b)- (9CI) Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

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